Cas no 161875-97-4 (Segetalin A)

• Product Name: Segetalin A
• CAS No: 161875-97-4
• MF: C₃₁H₄₃N₇O₆
• MW: 609.716427087784
• CID: 824949
• Update Time: 2025-04-19

Segetalin A Chemical and Physical Properties

Names and Identifiers

• Segetalin A
• (3S,9S,12S,15S,18S)-12-(1H-indol-3-ylmethyl)-9-methyl-3,15-di(propan-2-yl)-1,4,7,10,13,16-hexazabicyclo[16.3.0]henicosane-2,5,8,11,14,17-hexone
• Cyclo(L-alanylglycyl-L-valyl-L-prolyl-L-valyl-L-tryptophyl)
• Vaccarin D
• A Segetalin A Trifluoroacetic Acid Salt

• Inchi： 1S/C31H43N7O6/c1-16(2)25-30(43)35-22(13-19-14-32-21-10-7-6-9-20(19)21)28(41)34-18(5)27(40)33-15-24(39)36-26(17(3)4)31(44)38-12-8-11-23(38)29(42)37-25/h6-7,9-10,14,16-18,22-23,25-26,32H,8,11-13,15H2,1-5H3,(H,33,40)(H,34,41)(H,35,43)(H,36,39)(H,37,42)/t18-,22-,23-,25-,26-/m0/s1
• InChI Key： YVUZOKYOUUCVBV-WJTDBPPMSA-N
• SMILES： O=C1[C@H](C(C)C)NC(CNC([C@H](C)NC([C@H](CC2=CNC3C=CC=CC2=3)NC([C@H](C(C)C)NC([C@@H]2CCCN21)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 609.32700

Experimental Properties

• Color/Form: Powder
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.085 g/l) (25 º C),
• PSA: 199.05000
• LogP: 1.41970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Botanical Cyclopeptides